Cas no 1805073-22-6 (3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805073-22-6
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 4897630
• Update Time: 2025-06-13

3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C9H6F5NO2/c1-17-8-5(7(10)11)2-4(3-16)6(15-8)9(12,13)14/h2-3,7H,1H3
• InChI Key： PNGLZOOXSWVFLZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(C(F)(F)F)C(C=O)=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-carboxaldehyde

Recent Advances in the Study of 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS: 1805073-22-6)

3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS: 1805073-22-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its difluoromethyl and trifluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel agrochemicals, pharmaceuticals, and materials science applications.

One of the key areas of research involving this compound is its role as a building block for the synthesis of heterocyclic compounds with potential therapeutic effects. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the preparation of pyridine-based inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers highlighted the compound's ability to enhance the metabolic stability and bioavailability of the resulting inhibitors, making it a promising candidate for further drug development.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-carboxaldehyde has been investigated for its potential in agrochemical research. A recent report in Pest Management Science (2024) described its incorporation into novel fungicides with improved efficacy against resistant strains of plant pathogens. The study emphasized the compound's role in enhancing the lipophilicity and membrane permeability of the fungicides, thereby improving their field performance.

From a synthetic chemistry perspective, advancements in the preparation and functionalization of this compound have been reported. A 2023 article in Organic Letters detailed a streamlined synthetic route that improves yield and scalability, addressing previous challenges associated with its production. The authors also explored its reactivity in cross-coupling reactions, expanding its utility in the construction of complex molecular architectures.

Ongoing research continues to uncover new applications for this versatile compound. For instance, a preprint study (2024) suggests its potential use in the development of fluorescent probes for bioimaging, leveraging its unique electronic properties. As the understanding of its chemical behavior deepens, 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-carboxaldehyde is poised to play an increasingly important role in interdisciplinary research spanning chemistry, biology, and medicine.